![molecular formula C13H10BrNO4 B5638073 4-(acetylamino)phenyl 5-bromo-2-furoate](/img/structure/B5638073.png)
4-(acetylamino)phenyl 5-bromo-2-furoate
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Overview
Description
4-(acetylamino)phenyl 5-bromo-2-furoate is a compound that has been synthesized and studied in various scientific contexts. It's part of a broader class of compounds that have been explored for their potential applications in various fields, including chemistry and pharmacology.
Synthesis Analysis
The synthesis of derivatives similar to this compound involves complex chemical processes. For instance, the synthesis of ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, a compound with structural similarities, was achieved by reacting paracetamol with ethyl 2-bromo-2-methylpropionate (Navarrete-Vázquez et al., 2011). This showcases the intricate nature of synthesizing such compounds.
Molecular Structure Analysis
The molecular structure of compounds in this category can be quite complex. For example, 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, a related compound, forms hydrogen-bonded dimers and has distinct dihedral angles for its substituent groups (Jedrzejas et al., 1995). This indicates a complex spatial arrangement, which is likely similar in this compound.
Chemical Reactions and Properties
Compounds like this compound often participate in various chemical reactions, demonstrating a range of chemical properties. For example, the palladium-catalyzed reaction of alkyl 5-bromo-2-furoate with allylic alcohols illustrates the reactivity of similar compounds (Tamaru et al., 1978).
Physical Properties Analysis
The physical properties of such compounds can be diverse, often depending on their specific molecular structure and the nature of their substituents. For instance, the crystalline structure of related compounds, as determined by techniques like X-ray diffraction, offers insights into their physical characteristics (Rahmani et al., 2017).
Chemical Properties Analysis
The chemical properties of this compound-like compounds are influenced by their molecular structure. Studies like the computational binding analysis of thiadiazole derivatives indicate how structural features affect chemical behavior and interaction with other molecules (Karthikeyan et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-acetamidophenyl) 5-bromofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO4/c1-8(16)15-9-2-4-10(5-3-9)18-13(17)11-6-7-12(14)19-11/h2-7H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSODYDMRAIPFDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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